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Compound of Interest

Compound Name: 5-Hydroxyisophthalonitrile

Cat. No.: B1321930

This guide provides immediate safety, handling, and disposal protocols for 5-
Hydroxyisophthalonitrile (CAS No. 79370-78-8), also known as 5-Hydroxybenzene-1,3-
dicarbonitrile. The information is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Hydroxyisophthalonitrile is

presented below. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Source
CAS Number 79370-78-8 [1]
Molecular Formula CsHaN20 [2]
Molar Mass 144.13 g/mol [2]
Appearance White solid [1]
Melting Point 266 °C [2]
Boiling Point 295.8 + 30.0 °C (Predicted) [2]
Flash Point 132.709 °C [2]

Vapor Pressure

0.001 mmHg at 25°C

[2]

Density

1.34 + 0.1 g/cm? (Predicted)

[2]

Water Solubility

Very slightly soluble (0.55 g/L
at 25 °C)

[1]

Refractive Index

1.614

[2]

Hazard Identification and Precautionary Measures

5-Hydroxyisophthalonitrile is classified with specific hazards that necessitate careful

handling. The primary hazard identified is its harmful effect on aquatic life with long-lasting

effects.[3]

GHS Hazard Statements:

e H412: Harmful to aquatic life with long lasting effects.[3]

Precautionary Statements:

e P273: Avoid release to the environment.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[3][4]
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While the specific SDS for 5-Hydroxyisophthalonitrile is not highly detailed, related
compounds with similar structures exhibit skin irritation, serious eye irritation, and potential
respiratory irritation.[4][5][6] Therefore, it is prudent to handle this compound with the
appropriate personal protective equipment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Hydroxyisophthalonitrile to minimize
exposure and ensure personal safety.

Protection Type Specific Recommendations Rationale
) Chemical safety goggles or Protects against dust particles
Eye/Face Protection )
face shield. and splashes.

Chemical-resistant gloves ) )
) ] o Prevents skin contact, which
Skin Protection (e.g., nitrile rubber), lab coat, S
may cause irritation.[4][5]
and full-length pants.

Use in a well-ventilated area. If

dust is generated, a Minimizes inhalation of dust
Respiratory Protection NIOSH/MSHA or European particles, which may cause
Standard EN 149 approved respiratory irritation.[4]

respirator is recommended.

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical for maintaining the integrity of
the compound and the safety of laboratory personnel.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[4]
e Avoid dust formation.[3]

e Avoid contact with skin, eyes, and clothing.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/c94009
https://www.tcichemicals.com/BE/en/sds/H0813_EU_6N.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13845&PLANT=d__ALF
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/c94009
https://www.tcichemicals.com/BE/en/sds/H0813_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c94009
https://www.sigmaaldrich.com/US/en/sds/aldrich/c94009
https://www.guidechem.com/msds/79370-78-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Wash hands thoroughly after handling.[7]

e Do not eat, drink, or smoke in the work area.[5]
Storage:

e Keep the container tightly closed.[7]

e Store in a cool, dry, and well-ventilated place.

o Store locked up.[4]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[3]

_ Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[3]

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.[3]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[3]

Spill and Disposal Management

Proper management of spills and waste is essential to prevent environmental contamination
and ensure a safe work environment.

Spill Response:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.tcichemicals.com/SG/en/sds/T1262_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/H0813_EU_6N.pdf
https://www.tcichemicals.com/SG/en/sds/T1262_JP_EN.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c94009
https://www.guidechem.com/msds/79370-78-8.html
https://www.guidechem.com/msds/79370-78-8.html
https://www.guidechem.com/msds/79370-78-8.html
https://www.guidechem.com/msds/79370-78-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Use personal protective equipment.[3] Avoid generating dust. Sweep up the spilled
material and place it in a suitable, closed container for disposal.

Clean: Clean the spill area thoroughly.
Disposal:

» Dispose of the chemical and its container in accordance with local, regional, and national
regulations.

e The substance should be sent to an approved waste disposal plant.[3][4]
e Avoid release to the environment.[3]

Procedural Workflow for Handling and Disposal

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of 5-Hydroxyisophthalonitrile.
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Workflow for Handling and Disposal of 5-Hydroxyisophthalonitrile
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Caption: Standard operating procedure for 5-Hydroxyisophthalonitrile.
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Disclaimer: This document provides a summary of safety and handling information. Always
refer to the complete Safety Data Sheet (SDS) before handling any chemical and consult with
your institution's safety officer for specific guidance. Experimental protocols are not included in
this safety-focused guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-
Hydroxyisophthalonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321930#personal-protective-equipment-for-
handling-5-hydroxyisophthalonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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